Cas no 2384191-62-0 (Mal-amido-PEG24-TFP ester)

Mal-amido-PEG24-TFP ester is a heterobifunctional PEG-based crosslinker featuring a maleimide group at one terminus and a tetrafluorophenyl (TFP) ester at the other, separated by a 24-unit polyethylene glycol (PEG) spacer. The maleimide group selectively reacts with thiols (e.g., cysteine residues) under mild conditions, while the TFP ester offers efficient coupling with primary amines, enabling stable amide bond formation. The PEG24 spacer enhances solubility, reduces steric hindrance, and improves biocompatibility. This reagent is particularly useful for bioconjugation applications, such as protein-polymer or antibody-drug conjugate (ADC) synthesis, where controlled linkage and minimal interference with biomolecular function are critical. Its high reactivity and water solubility make it suitable for aqueous reaction environments.

Mal-amido-PEG24-TFP ester structure

Product Name:Mal-amido-PEG24-TFP ester

CAS No:2384191-62-0

MF:C₆₄H₁₀₈F₄N₂O₂₉

MW:1445.53195762634

CID:5213846

Update Time:2025-06-06

Mal-amido-PEG24-TFP ester Chemical and Physical Properties

Names and Identifiers

- Mal-amido-PEG24-TFP ester
- Inchi： 1S/C64H108F4N2O29/c65-56-55-57(66)63(68)64(62(56)67)99-61(74)4-7-75-9-11-77-13-15-79-17-19-81-21-23-83-25-27-85-29-31-87-33-35-89-37-39-91-41-43-93-45-47-95-49-51-97-53-54-98-52-50-96-48-46-94-44-42-92-40-38-90-36-34-88-32-30-86-28-26-84-24-22-82-20-18-80-16-14-78-12-10-76-8-5-69-58(71)3-6-70-59(72)1-2-60(70)73/h1-2,55H,3-54H2,(H,69,71)
- InChI Key： ROVWSNWDFQZUAW-UHFFFAOYSA-N
- SMILES： C(OCCOCCOCCOCCOCCOCCOCCC(=O)OC1C(F)=C(F)C=C(F)C=1F)COCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC/N=C(\O)/CCN1C(=O)C=CC1=O

Mal-amido-PEG24-TFP ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00840817-1g	Mal-amido-PEG24-TFP ester	2384191-62-0	95%	1g	￥9240.0	2023-03-11
Key Organics Ltd	GS-9430-100MG	MAL-dPEG®₂₄-TFP ester	2384191-62-0	>95%	100mg	£275.16	2025-02-09
Key Organics Ltd	GS-9430-1G	MAL-dPEG®₂₄-TFP ester	2384191-62-0	>95%	1g	£1166.00	2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1186550-100mg	Mal-amido-PEG24-TFP ester	2384191-62-0	98%	100mg	￥4376.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1186550-250mg	Mal-amido-PEG24-TFP ester	2384191-62-0	98%	250mg	￥11224.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1186550-500mg	Mal-amido-PEG24-TFP ester	2384191-62-0	98%	500mg	￥15709.00	2024-08-09